Cas no 1261916-04-4 (2-(3-Fluoro-4-methylphenyl)-6-methylbenzoic acid)

2-(3-Fluoro-4-methylphenyl)-6-methylbenzoic acid structure
1261916-04-4 structure
Product Name:2-(3-Fluoro-4-methylphenyl)-6-methylbenzoic acid
CAS No:1261916-04-4
MF:C15H13FO2
MW:244.260927915573
MDL:MFCD18319621
CID:2763233
PubChem ID:53225539
Update Time:2025-04-21

2-(3-Fluoro-4-methylphenyl)-6-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 3'-Fluoro-3,4'-dimethyl[1,1'-biphenyl]-2-carboxylic acid
    • DTXSID80689271
    • MFCD18319621
    • 2-(3-Fluoro-4-methylphenyl)-6-methylbenzoic acid, 95%
    • 1261916-04-4
    • 2-(3-FLUORO-4-METHYLPHENYL)-6-METHYLBENZOIC ACID
    • 2-(3-Fluoro-4-methylphenyl)-6-methylbenzoic acid
    • MDL: MFCD18319621
    • Inchi: 1S/C15H13FO2/c1-9-6-7-11(8-13(9)16)12-5-3-4-10(2)14(12)15(17)18/h3-8H,1-2H3,(H,17,18)
    • InChI Key: PFSDDLBZRHNZNX-UHFFFAOYSA-N
    • SMILES: FC1=C(C)C=CC(=C1)C1C=CC=C(C)C=1C(=O)O

Computed Properties

  • Exact Mass: 244.08995782g/mol
  • Monoisotopic Mass: 244.08995782g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 305
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 37.3Ų

2-(3-Fluoro-4-methylphenyl)-6-methylbenzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB326687-5 g
2-(3-Fluoro-4-methylphenyl)-6-methylbenzoic acid, 95%; .
1261916-04-4 95%
5g
€1159.00 2023-04-26
abcr
AB326687-5g
2-(3-Fluoro-4-methylphenyl)-6-methylbenzoic acid, 95%; .
1261916-04-4 95%
5g
€1159.00 2025-04-21
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